N-(2,5-Difluorobenzyl)-1-(1,3-dimethyl-1H-pyrazol-4-yl)methanamine

• IUPAC Name: 1-(2,5-difluorophenyl)-N-[(1,3-dimethylpyrazol-4-yl)methyl]methanamine
• InChI: InChI=1S/C13H15F2N3/c1-9-11(8-18(2)17-9)7-16-6-10-5-12(14)3-4-13(10)15/h3-5,8,16H,6-7H2,1-2H3
• InChI Key: UVUWSHZNMDQPBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CNCC2=C(C=CC(=C2)F)F)C
• Molecular Formula: C13H15F2N3
• Molecular Weight: 251.27 g/mol

Description

N-(2,5-Difluorobenzyl)-1-(1,3-dimethyl-1H-pyrazol-4-yl)methanamine is a compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique chemical structure and properties, which make it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-(2,5-Difluorobenzyl)-1-(1,3-dimethyl-1H-pyrazol-4-yl)methanamine involves the inhibition of certain enzymes and receptors in the body. This compound has been shown to selectively target certain receptors, such as the dopamine transporter, and inhibit their activity. This leads to changes in the levels of certain neurotransmitters in the brain, which can have a significant impact on various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2,5-Difluorobenzyl)-1-(1,3-dimethyl-1H-pyrazol-4-yl)methanamine are complex and varied. This compound has been shown to affect various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to affect various physiological processes, including blood pressure, heart rate, and respiration.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,5-Difluorobenzyl)-1-(1,3-dimethyl-1H-pyrazol-4-yl)methanamine in lab experiments is its ability to selectively target certain receptors and enzymes. This makes it a valuable tool for studying various biochemical and physiological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(2,5-Difluorobenzyl)-1-(1,3-dimethyl-1H-pyrazol-4-yl)methanamine. One area of research is the development of new compounds based on the chemical structure of this compound. Another area of research is the study of the potential therapeutic applications of this compound in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of N-(2,5-Difluorobenzyl)-1-(1,3-dimethyl-1H-pyrazol-4-yl)methanamine involves several steps, including the reaction of 2,5-difluorobenzyl chloride with 1-(1,3-dimethyl-1H-pyrazol-4-yl)ethanone to form the intermediate product. This intermediate is then treated with ammonia to obtain the final product.

Scientific Research Applications

N-(2,5-Difluorobenzyl)-1-(1,3-dimethyl-1H-pyrazol-4-yl)methanamine has been extensively used in scientific research due to its ability to selectively target certain receptors and enzymes in the body. This compound has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.